Cas no 1804311-52-1 (5-(Fluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Fluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine
• CAS No: 1804311-52-1
• MF: C₇H₄F₄INO₂
• MW: 337.010248184204
• CID: 4815041
• Update Time: 2025-08-02

5-(Fluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4F4INO2/c8-1-3-2-13-6(12)5(4(3)14)15-7(9,10)11/h2H,1H2,(H,13,14)
• InChI Key： DJQBIPOHUBXZEY-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(CF)=CN1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 347
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3

Additional information on 5-(Fluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 5-(Fluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine (CAS: 1804311-52-1)

The compound 5-(Fluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine (CAS: 1804311-52-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have focused on the synthesis and optimization of 5-(Fluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine, with particular emphasis on its role as a key intermediate in the development of novel pharmaceuticals. The compound's structural complexity, characterized by the presence of fluorine, iodine, and trifluoromethoxy groups, makes it a valuable scaffold for the design of bioactive molecules. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and fluorination techniques, to achieve high yields and purity of the target compound.

In terms of biological activity, preliminary investigations have revealed that 5-(Fluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine exhibits promising inhibitory effects on specific enzymatic targets involved in inflammatory and neurodegenerative diseases. For instance, a recent study demonstrated its potent inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of anti-inflammatory and neuroprotective agents.

Furthermore, the compound's unique physicochemical properties, such as its lipophilicity and metabolic stability, have been explored in the context of drug delivery and pharmacokinetics. Researchers have investigated its potential as a prodrug or a building block for the synthesis of more complex drug candidates. The presence of the iodine atom, in particular, offers opportunities for further functionalization and radiolabeling, which could be leveraged in diagnostic imaging and targeted therapy.

Despite these promising developments, challenges remain in the scalable synthesis and optimization of 5-(Fluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine. Issues such as regioselectivity, stability under physiological conditions, and potential toxicity need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully unlock the therapeutic potential of this compound.

In conclusion, 5-(Fluoromethyl)-4-hydroxy-2-iodo-3-(trifluoromethoxy)pyridine (CAS: 1804311-52-1) represents a promising candidate for further research in medicinal chemistry and drug development. Its unique structural features and biological activity make it a valuable tool for the discovery of novel therapeutics. Continued investigation into its synthesis, mechanism of action, and applications will undoubtedly contribute to advancements in the field of chemical biology and pharmaceutical sciences.